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Abstract

This technical guide provides a comprehensive overview of 3-(2,5-Cyclohexadienyl)-L-
alanine (CAS Number: 16055-12-2), a non-proteinogenic amino acid and known phenylalanine
antagonist. Also referred to as L-2,5-Dihydrophenylalanine, this compound has garnered
interest for its diverse biological activities, including its incorporation into proteins, induction of
apoptosis, and antimicrobial properties. This document consolidates available data on its
chemical properties, synthesis, biological functions, and mechanisms of action, presenting
guantitative data in structured tables and detailing key experimental methodologies. Visual
diagrams of its synthesis workflow and proposed biological pathways are provided to facilitate
a deeper understanding of its scientific applications.

Chemical and Physical Properties

3-(2,5-Cyclohexadienyl)-L-alanine is a structural analogue of the essential amino acid L-
phenylalanine. Its distinctive feature is the replacement of the aromatic phenyl ring with a non-
aromatic 1,4-cyclohexadiene ring. This modification is the basis for its biological activity as an
antimetabolite.
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Property Value Source(s)

CAS Number 16055-12-2 PubChem[1]
Molecular Formula CoH13NO:2 PubChem[1]
Molecular Weight 167.20 g/mol PubChem[1]

(2S)-2-amino-3-cyclohexa-1,4-
IUPAC Name ] ] ) PubChem[1]
dien-1-ylpropanoic acid

L-2,5-Dihydrophenylalanine (L-
HzPhe), 3-(1,4-

Common Synonyms ) ) PubChem[1]
cyclohexadienyl)-L-alanine,

Dihydrophenylalanine

Physical Description Solid

XLogP3: -1.6, Hydrogen Bond
Computed Properties Donor Count: 2, Hydrogen PubChem[1]
Bond Acceptor Count: 2

Synthesis Protocol

The primary method for synthesizing L-2,5-Dihydrophenylalanine is the Birch reduction of L-
phenylalanine. The following protocol is adapted from methodologies described in the
literature[2].

Experimental Protocol: Birch Reduction of L-
Phenylalanine

Objective: To reduce the aromatic ring of L-phenylalanine to yield L-2,5-Dihydrophenylalanine.
Materials:

e L-Phenylalanine (or 13Ce-labeled L-Phe for isotopic labeling studies)

e Liquid Ammonia (NHs)

e Dry Ice (solid CO2)
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Acetone

Flame-dried, two-neck round-bottom flask
Dewar condenser

Magnetic stir bar and stir plate

Inert nitrogen (N2) or argon gas supply

Procedure:

Preparation: Under an inert atmosphere of dry nitrogen, add L-phenylalanine (1 equivalent)
to a flame-dried two-neck round-bottom flask equipped with a magnetic stir bar.

Cooling: Chill the Dewar condenser to -78°C using a dry ice/acetone bath. Cool the reaction
flask to -78°C in a separate dry ice/acetone bath.

Ammonia Condensation: Condense approximately 10 mL of liquid ammonia into the reaction
flask via the chilled Dewar condenser. Stir the resulting homogenous solution.

Reduction:[Further details on the addition of the reducing agent, such as sodium or lithium,
and the subsequent quenching step are required from the primary literature, e.g., Skolaut
and Retey (2001), but were not available in the search results.]

Work-up and Purification: Following the reaction, the ammonia is typically evaporated. The
crude product is then subjected to purification, often involving techniques like ion-exchange
chromatography or crystallization to isolate the pure L-2,5-Dihydrophenylalanine.

Workflow Diagram:

© 2026 BenchChem. All rights reserved. 3/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260047?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Reaction Setup
Add

Add ]
L-Phenylalanine Dry, Inert Flask at -78°C '%

Click to download full resolution via product page

Figure 1. Workflow for the synthesis of L-2,5-Dihydrophenylalanine via Birch reduction.

Biological Activity and Mechanism of Action

L-2,5-Dihydrophenylalanine exhibits a range of biological effects, primarily stemming from its
ability to act as a competitive inhibitor and analogue of L-phenylalanine.

Phenylalanine Antagonism and Protein Incorporation

As a structural mimic of L-phenylalanine, L-2,5-Dihydrophenylalanine can interfere with
metabolic pathways that utilize phenylalanine. This includes competitive inhibition of enzymes
and incorporation into nascent polypeptide chains during protein synthesis.
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Organism / Cell

Biological Effect Li Key Findings Source(s)
ine
Acts as a
phenylalanine
Leuconostoc

Inhibition of Growth

dextranicum, Rat

inhibitor, leading to Snow et al. (1968)[3]
cytotoxic effects and

anorexia in rats.[2][3]

Incorporation into

Cellular Proteins

Escherichia coli ATCC
9723f

Maximally replaces
65% of phenylalanine
residues in cell )
_ _ Pine (1975)[4]
proteins, leading to
non-steady-state

growth.[4]

Incorporation into

Cellular Proteins

Sarcoma 180 (mouse

tumor cells)

Maximally replaces
33% of phenylalanine )

) ) Pine (1975)[4]
residues in cell

proteins.[4]

Antifungal Activity

Aspergillus nidulans

Identified as a
microtubule-disrupting )

) Kiso et al. (2004)[5]
agent, leading to

antifungal effects.[5]

Logical Diagram: Mechanism as a Phenylalanine Antagonist
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Figure 2. Competitive antagonism of L-phenylalanine by L-2,5-Dihydrophenylalanine.

Induction of Apoptosis

L-2,5-Dihydrophenylalanine has been identified as an inducer of apoptosis in specific cancer
cell lines. This cell death mechanism is reported to be dependent on the activity of lysosomal
proteases known as cathepsins.

Key Finding:

 Induces cathepsin-dependent apoptosis in human promyelocytic leukemia cells (HL-60)[2]

[6].

Experimental Protocol: Apoptosis Assay in HL-60 Cells A detailed, step-by-step protocol for this
specific assay was not available in the searched literature abstracts. However, a general
procedure for an apoptosis assay involves:

o Cell Culture: HL-60 cells are cultured under standard conditions (e.g., 37°C, 5% COz in
RPMI-1640 medium supplemented with fetal bovine serum).
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o Treatment: Cells are treated with varying concentrations of L-2,5-Dihydrophenylalanine for a
specified time course (e.g., 24, 48 hours).

» Apoptosis Detection: Apoptosis is quantified using methods such as:

o DNA Fragmentation Analysis: Using propidium iodide (PI) staining and flow cytometry
(FACS) to detect the sub-G1 peak characteristic of apoptotic cells.

o Caspase Activity Assay: Measuring the activity of executioner caspases (e.g., caspase-3)
using a fluorometric or colorimetric substrate.

o Annexin V Staining: Detecting the externalization of phosphatidylserine on the cell
membrane, an early marker of apoptosis.

« Inhibition Studies: To confirm cathepsin dependence, cells would be pre-treated with a
general or specific cathepsin inhibitor prior to adding L-2,5-Dihydrophenylalanine, and the
apoptotic response would be measured.

Signaling Pathway Diagram: Cathepsin-Dependent Apoptosis
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Figure 3. Proposed pathway for cathepsin-dependent apoptosis induced by L-2,5-
Dihydrophenylalanine.

Biosynthesis

While often synthesized chemically for research, L-2,5-Dihydrophenylalanine is a natural
product of several bacteria. Studies in Photorhabdus luminescens have elucidated its
biosynthetic pathway, which diverts a key intermediate from aromatic amino acid synthesis.

e Precursor: Prephenate, an intermediate in the shikimate pathway for phenylalanine and
tyrosine biosynthesis.

e Key Enzymes:

o A non-aromatizing prephenate decarboxylase converts prephenate to dihydro-
hydroxyphenylpyruvate[2].

o Atransaminase then acts on this intermediate to yield 2,5-dihydrotyrosine, which is a
precursor to L-2,5-Dihydrophenylalanine[2].

This metabolic rerouting highlights a strategy used by microorganisms to produce secondary
metabolites with potent biological activities[2].

Conclusion and Future Directions

3-(2,5-Cyclohexadienyl)-L-alanine is a multifaceted compound with significant potential in
drug development and biochemical research. Its role as a phenylalanine antagonist, its ability
to be incorporated into proteins, and its pro-apoptotic and antifungal activities make it a
valuable tool and a potential lead for therapeutic development. While foundational knowledge
of its synthesis and biological effects exists, this guide highlights the need for more extensive
guantitative studies to determine potency (e.g., ICso, Ki values) across its various activities.
Further elucidation of the precise molecular interactions that trigger its microtubule-disrupting
and cathepsin-dependent apoptotic effects will be critical for its future application in oncology
and infectious disease research.

Disclaimer: This document is intended for research and informational purposes only. L-2,5-
Dihydrophenylalanine is not for human or veterinary use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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